2-(2-hydroxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• IUPAC Name: 2-(2-hydroxyphenyl)-9-(3-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C19H15N5O4/c1-28-11-6-4-5-10(9-11)24-18-15(22-19(24)27)14(16(20)26)21-17(23-18)12-7-2-3-8-13(12)25/h2-9,25H,1H3,(H2,20,26)(H,22,27)
• InChI Key: XYPIXLPGRRMJRT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4=CC=CC=C4O
• Molecular Formula: C19H15N5O4
• Molecular Weight: 377.4 g/mol

Description

2-(2-hydroxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C19H15N5O4 and its molecular weight is 377.36. The purity is usually 95%.
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Scientific Research Applications

Chemical Structure and Properties

The chemical compound 2-(2-hydroxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a purine derivative, a class of compounds known for their role in biological systems and potential therapeutic applications. While direct research on this specific compound's applications is limited, insights can be drawn from studies on similar purine derivatives and their polymorphic modifications, synthesis, and biological activities.

Polymorphic Modifications and Synthesis

Purine derivatives exhibit strong diuretic properties and are being explored for their potential use as new remedies for hypertension. For instance, 6-Hydroxy-N-(4-methoxyphenyl)-4-oxo-2,4-dihydro-1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide has been identified in two polymorphic modifications, which differ in crystal packing and molecular organization, impacting their chemical behavior and potential pharmaceutical applications (Shishkina et al., 2018).

Biological Activity

The synthesis and evaluation of purine derivatives for antitumor, antiviral, and antimycobacterial activities have been significant areas of research. For example, certain 9-aryl-, 9-arylsulfonyl-, and 9-benzyl-6-(2-furyl)purines have demonstrated promising antimycobacterial activity against Mycobacterium tuberculosis, which could be relevant for compounds like this compound (Bakkestuen et al., 2005).

Reactivity and Structural Analysis

The reactivity of purine derivatives, such as their hydrolytic behavior and interactions with amines, has been explored to understand their chemical properties and potential for further modifications. These studies provide insights into the chemical behavior of purine compounds, including potential nucleophilic sites and reactivity under various conditions, which are crucial for designing new drugs with improved efficacy and reduced toxicity (Wong & Fuchs, 1974).